Cas no 40057-21-4 (2-(Cyclopropylcarbonyl)aminobenzoic Acid)

• Product Name: 2-(Cyclopropylcarbonyl)aminobenzoic Acid
• CAS No: 40057-21-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD02602218
• CID: 1056669
• PubChem ID: 839394
• Update Time: 2025-06-08

2-(Cyclopropylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropanecarboxamido)benzoic acid
• 2-[(Cyclopropylcarbonyl)amino]benzoic acid
• Cambridge id 6676586
• SB77623
• DB-069921
• STK223582
• CS-0215114
• SR-01000240958
• A873496
• Z85879488
• AN-979/15447092
• 2-(cyclopropanecarbonylamino)benzoic acid
• MFCD02602218
• EN300-223569
• AKOS000131309
• AC7625
• 40057-21-4
• SR-01000240958-1
• 2-cyclopropaneamidobenzoic acid
• Oprea1_506316
• SY014983
• 2-(Cyclopropanecarboxamido)benzoicacid
• 2-(Cyclopropylcarbonyl)aminobenzoic Acid

• MDL： MFCD02602218
• Inchi： 1S/C11H11NO3/c13-10(7-5-6-7)12-9-4-2-1-3-8(9)11(14)15/h1-4,7H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： LTDDGJHJBNMJRK-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 2.38280

Additional information on 2-(Cyclopropylcarbonyl)aminobenzoic Acid

Research Brief on 2-(Cyclopropylcarbonyl)aminobenzoic Acid (CAS: 40057-21-4): Recent Advances and Applications in Chemical Biology and Medicine

2-(Cyclopropylcarbonyl)aminobenzoic Acid (CAS: 40057-21-4) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and anti-inflammatory applications. This research brief aims to summarize the latest findings related to this compound, highlighting its molecular mechanisms, therapeutic potential, and ongoing research directions.

One of the most notable advancements in the study of 2-(Cyclopropylcarbonyl)aminobenzoic Acid is its role as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent COX-2 inhibitory activity with minimal effects on COX-1, suggesting a favorable safety profile for anti-inflammatory drug development. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and the COX-2 active site, providing a structural basis for further optimization.

In addition to its anti-inflammatory properties, recent research has investigated the potential of 2-(Cyclopropylcarbonyl)aminobenzoic Acid in cancer therapy. A preprint article from BioRxiv (2024) reported that this compound can modulate the activity of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation. The study found that the compound selectively inhibits HDAC6, leading to the accumulation of acetylated tubulin and subsequent apoptosis in cancer cell lines. These findings open new avenues for the development of HDAC6-targeted therapies, particularly for hematological malignancies.

Another emerging application of 2-(Cyclopropylcarbonyl)aminobenzoic Acid is in the field of antimicrobial research. A recent publication in Antimicrobial Agents and Chemotherapy (2023) highlighted its efficacy against multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by transmission electron microscopy and peptidoglycan biosynthesis assays. These results position it as a promising lead compound for addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, the structural versatility of 2-(Cyclopropylcarbonyl)aminobenzoic Acid has enabled its use as a molecular probe. Researchers have developed fluorescently labeled derivatives to study protein-ligand interactions in real-time, as described in a 2024 Nature Chemical Biology paper. These tools have proven particularly valuable for investigating the dynamics of enzyme-substrate complexes in live cells, offering insights into previously inaccessible aspects of cellular biochemistry.

Despite these promising developments, challenges remain in the clinical translation of 2-(Cyclopropylcarbonyl)aminobenzoic Acid-based therapeutics. Current research efforts are focused on improving the compound's pharmacokinetic properties, particularly its oral bioavailability and metabolic stability. Several pharmaceutical companies have initiated preclinical development programs, with one candidate currently undergoing IND-enabling studies for inflammatory bowel disease.

In conclusion, 2-(Cyclopropylcarbonyl)aminobenzoic Acid (CAS: 40057-21-4) represents a multifaceted compound with diverse applications in chemical biology and medicine. Recent research has expanded our understanding of its molecular targets and therapeutic potential, while also highlighting opportunities for further structural optimization. As investigations continue, this compound is poised to make significant contributions to drug discovery across multiple therapeutic areas.